Cas no 2138311-73-4 (Cyclopropanecarboxamide, N-(2-amino-3,3,4,4,4-pentafluorobutyl)-)

• Product Name: Cyclopropanecarboxamide, N-(2-amino-3,3,4,4,4-pentafluorobutyl)-
• CAS No: 2138311-73-4
• MF: C₈H₁₁F₅N₂O
• MW: 246.177759408951
• CID: 5280221
• Update Time: 2025-10-30

Cyclopropanecarboxamide, N-(2-amino-3,3,4,4,4-pentafluorobutyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxamide, N-(2-amino-3,3,4,4,4-pentafluorobutyl)-

• Inchi： 1S/C8H11F5N2O/c9-7(10,8(11,12)13)5(14)3-15-6(16)4-1-2-4/h4-5H,1-3,14H2,(H,15,16)
• InChI Key： VBYHTEQTCUPDEB-UHFFFAOYSA-N
• SMILES： C1(C(NCC(N)C(F)(F)C(F)(F)F)=O)CC1

Additional information on Cyclopropanecarboxamide, N-(2-amino-3,3,4,4,4-pentafluorobutyl)-

Cyclopropanecarboxamide, N-(2-amino-3,3,4,4,4-pentafluorobutyl)- and Its Significance in Modern Chemical Research

Cyclopropanecarboxamide, N-(2-amino-3,3,4,4,4-pentafluorobutyl)-, with the CAS number 2138311-73-4, represents a fascinating compound in the realm of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a subject of intense interest among scientists exploring novel synthetic pathways and biological applications.

The molecular structure of Cyclopropanecarboxamide, N-(2-amino-3,3,4,4,4-pentafluorobutyl)- is characterized by a cyclopropane ring linked to an amide group. The presence of a pentafluorobutyl substituent at the nitrogen position introduces significant steric and electronic effects that can modulate the compound's reactivity and biological activity. This structural feature has garnered attention for its potential in designing molecules with enhanced binding affinity and selectivity towards biological targets.

In recent years, there has been a surge in research focusing on the development of fluorinated compounds due to their remarkable pharmacological properties. Fluoro-substituted molecules often exhibit improved metabolic stability, lipophilicity, and binding affinity compared to their non-fluorinated counterparts. The incorporation of fluorine atoms into drug candidates has been widely recognized as a strategy to enhance drug efficacy and reduce off-target effects. Within this context, Cyclopropanecarboxamide, N-(2-amino-3,3,4,4,4-pentafluorobutyl)- stands out as a promising scaffold for further derivatization and optimization.

One of the most compelling aspects of this compound is its potential application in the field of medicinal chemistry. The cyclopropane ring is known for its strain energy, which can be exploited to enhance the bioactivity of adjacent functional groups. When combined with the amide linkage and the pentafluorobutyl moiety, this compound offers a versatile platform for designing molecules with tailored properties. For instance, modifications at the amino group or the cyclopropane ring can lead to derivatives with improved solubility or altered pharmacokinetic profiles.

The synthesis of Cyclopropanecarboxamide, N-(2-amino-3,3,4,4,4-pentafluorobutyl)- involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine atoms into organic molecules is often challenging due to their high electronegativity and reactivity. However, advances in synthetic methodologies have made it increasingly feasible to incorporate fluorine atoms into complex molecular architectures. Techniques such as nucleophilic substitution reactions and metal-catalyzed cross-coupling reactions have been instrumental in achieving high yields and purity levels for fluorinated compounds.

Recent studies have highlighted the importance of fluorinated amides in drug discovery. Amides are ubiquitous motifs in biologically active molecules and often serve as key pharmacophores responsible for binding to target proteins or enzymes. By incorporating fluorine atoms into amide groups, researchers can fine-tune the electronic properties of these molecules to enhance their interaction with biological targets. For example, fluorine atoms can increase the hydrophobicity of an amide group or influence its conformational preferences.

The potential applications of Cyclopropanecarboxamide, N-(2-amino-3,3,4,4,4-pentafluorobutyl)- extend beyond traditional pharmaceuticals. In agrochemical research, fluorinated compounds have shown promise as herbicides or pesticides due to their enhanced stability and bioavailability. Additionally, these molecules can be explored as intermediates in materials science applications where their unique electronic properties are leveraged for designing advanced materials.

In conclusion,Cyclopropanecarboxamide,N-(2-amino-3, 3, 4, 4, 4-pentafluorobutyl)- represents a significant advancement in chemical research with potential implications across multiple disciplines. Its unique structural features and versatile reactivity make it an attractive candidate for further exploration in medicinal chemistry, agrochemicals, and materials science. As synthetic methodologies continue to evolve, researchers will undoubtedly uncover new ways to harness the potential of this fascinating compound.